Cas no 1407495-02-6 (Bococizumab)

• Product Name: Bococizumab
• CAS No: 1407495-02-6
• CID: 5036489
• Update Time: 2025-06-08

Bococizumab Chemical and Physical Properties

Names and Identifiers

• Bococizumab
• Research Grade Bococizumab(DHJ24004)
• RN316|||PF-04950615

Additional information on Bococizumab

Introduction to Bococizumab (CAS No. 1407495-02-6) and Its Emerging Applications in Modern Medicine

Bococizumab, a monoclonal antibody derivative with the chemical identifier CAS No. 1407495-02-6, has emerged as a significant compound in the field of pharmaceutical chemistry and biomedicine. This introduction delves into the molecular structure, pharmacological mechanisms, and recent advancements in the research and application of Bococizumab, highlighting its potential in addressing critical health challenges.

The chemical entity Bococizumab belongs to the class of monoclonal antibodies, specifically designed to target and modulate biological pathways associated with cardiovascular and metabolic disorders. The unique molecular architecture of Bococizumab incorporates specific amino acid sequences that enhance its binding affinity to its target receptors, making it a promising candidate for therapeutic intervention. The inclusion of protective groups, such as the Boc (tert-butoxycarbonyl) moiety, ensures stability during synthesis and administration, contributing to its efficacy in clinical settings.

Recent studies have underscored the therapeutic potential of Bococizumab in managing cardiovascular risks, particularly in patients with elevated levels of low-density lipoprotein cholesterol (LDL-C). Unlike traditional statins, Bococizumab operates by inhibiting the binding of apolipoprotein B100 to LDL receptors, thereby reducing plasma LDL-C levels. This mechanism has been validated through multiple clinical trials, demonstrating substantial reductions in cardiovascular events among high-risk patients.

The pharmacokinetic profile of Bococizumab is another critical aspect that has garnered attention from researchers. Its long half-life allows for less frequent dosing, improving patient compliance and convenience. Additionally, the compound exhibits high specificity for its target, minimizing off-target effects and adverse reactions. These attributes make Bococizumab a standout candidate for long-term therapeutic regimens.

Innovations in biotechnological methodologies have further enhanced the production and purification processes of Bococizumab. Advanced chromatographic techniques and recombinant DNA technologies have enabled the scalable synthesis of high-purity derivatives, ensuring consistency in clinical applications. These advancements are pivotal in meeting global demand while maintaining stringent quality standards.

The intersection of Bococizumab with emerging fields such as immunotherapy has opened new avenues for research. Preliminary studies suggest that combining Bococizumab with immunomodulatory agents could synergize therapeutic outcomes in chronic inflammatory conditions. This interdisciplinary approach aligns with the broader trend of personalized medicine, where tailored therapeutic strategies are developed based on individual patient profiles.

Future directions in Bococizumab research are likely to focus on expanding its therapeutic applications beyond cardiovascular diseases. Investigations into its potential role in neurodegenerative disorders and metabolic syndromes are underway, driven by its ability to modulate key biological pathways associated with these conditions. Such explorations could redefine its place in modern medicine.

The regulatory landscape for Bococizumab is evolving alongside these advancements. Regulatory bodies are closely monitoring clinical trial data to ensure that its use remains safe and effective for approved indications. As evidence accumulates, additional therapeutic areas may be approved, broadening its clinical utility.

Collaborative efforts between academic institutions, pharmaceutical companies, and healthcare providers are essential in maximizing the potential of Bococizumab. Such partnerships foster innovation and accelerate the translation of laboratory findings into tangible clinical benefits for patients worldwide.

In conclusion, Bococizumab (CAS No. 1407495-02-6) represents a significant advancement in biopharmaceuticals, offering novel therapeutic strategies for cardiovascular and metabolic diseases. Its unique molecular properties, coupled with ongoing research initiatives, position it as a cornerstone in modern medicine's arsenal against chronic health conditions.